Cas no 2137536-68-4 (4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137536-68-4
• MF: C₆H₇F₄N₃O₂S
• MW: 261.197293519974
• CID: 5962862
• PubChem ID: 165869627
• Update Time: 2025-06-14

4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-782880
• 2137536-68-4
• 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

• Inchi： 1S/C6H7F4N3O2S/c1-2-3-13-4(6(7,8)9)11-12-5(13)16(10,14)15/h2-3H2,1H3
• InChI Key： LKCJGHWZPLCIMB-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(F)(F)F)N1CCC)(=O)(=O)F

Computed Properties

• Exact Mass: 261.01951030g/mol
• Monoisotopic Mass: 261.01951030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Exploring the Properties and Applications of 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137536-68-4)

The compound 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137536-68-4) has garnered significant attention in recent years due to its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and materials science. This sulfonyl fluoride-containing triazole derivative is a prime example of how modern synthetic chemistry can yield molecules with tailored functionalities. Researchers and industry professionals are increasingly interested in its potential, particularly in the context of click chemistry and bioorthogonal reactions, which are currently among the most searched topics in chemical research.

One of the standout features of 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride is its trifluoromethyl group, a moiety known for enhancing the metabolic stability and lipophilicity of molecules. This makes it highly valuable in drug discovery, where the CF3 group is often incorporated to improve pharmacokinetic properties. The sulfonyl fluoride functionality, on the other hand, is a key player in covalent inhibitor design, a hot topic in medicinal chemistry. Covalent inhibitors, which form irreversible bonds with target proteins, have seen a resurgence in interest due to their potential in treating challenging diseases like cancer and autoimmune disorders.

In agrochemical applications, the triazole core of this compound is particularly noteworthy. Triazoles are widely used as fungicides and herbicides, and the introduction of a propyl group and sulfonyl fluoride could open new avenues for crop protection. With the growing demand for sustainable agriculture, researchers are exploring how such compounds can be optimized for lower environmental impact while maintaining efficacy. Searches for green chemistry in agrochemicals and low-residue pesticides reflect this trend, aligning well with the potential of CAS No. 2137536-68-4.

From a synthetic perspective, the preparation of 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride involves multi-step organic transformations, often leveraging catalysis and microwave-assisted synthesis to improve yields and reduce reaction times. These methods are frequently searched by chemists looking for efficient ways to synthesize complex molecules. The compound’s stability under various conditions also makes it a candidate for further derivatization, a topic of interest in high-throughput screening and combinatorial chemistry.

Another area where this compound shows promise is materials science, particularly in the development of functional polymers and surface modifiers. The sulfonyl fluoride group can react with nucleophiles to form stable linkages, making it useful for creating coatings with specific properties, such as water resistance or adhesion promotion. With the rise of smart materials and nanotechnology, the demand for specialized building blocks like CAS No. 2137536-68-4 is expected to grow.

In conclusion, 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and broad applicability make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in innovations across multiple industries.